1-(4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-3(2H)-yl)-2,2,2-trifluoroethanone
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Overview
Description
1-(4,5-Dihydro-1H-1,5-methanobenzo[d]azepin-3(2H)-yl)-2,2,2-trifluoroethanone, also known as this compound, is a useful research compound. Its molecular formula is C13H12F3NO and its molecular weight is 255.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactions
Research on azepine derivatives, such as the compound , often focuses on their synthesis, chemical properties, and applications. Azepine and its derivatives are highlighted for their significant pharmacological and therapeutic implications. The synthesis and reactions of seven-membered heterocyclic compounds, including azepines, azepinones, and azepanes, have been explored in detail, revealing the potential for new drug discovery and the development of less toxic, low-cost, highly active analogs (Kaur et al., 2021).
Applications in Liquid Crystals
The structural characteristics of certain azepine derivatives make them suitable for applications in the design of liquid crystals. Studies on methylene-linked liquid crystal dimers, such as those incorporating azepine rings, demonstrate their role in forming unique nematic phases that could be utilized in advanced display technologies (Henderson & Imrie, 2011).
Biotechnological Potential
The biotechnological applications of methanotrophs, bacteria that utilize methane as their sole carbon source, indicate the potential for using derivatives of azepine in bioremediation, biosensing, and the production of biopolymers. Methanotrophs can produce valuable compounds like single-cell protein, biopolymers, and lipids from methane, suggesting a route for the bio-based production of azepine derivatives and related compounds (Strong et al., 2015).
Energetic Materials Development
Research into azines, a class of compounds related to azepines, has shown that they can be incorporated into high-energy density materials for use in propellants and explosives. The synthesis, properties, and potential applications of azine energetic compounds underscore their significance in the development of safer and more efficient energetic materials (Yongjin & Ba, 2019).
Safety and Hazards
Properties
IUPAC Name |
1-(10-azatricyclo[6.3.1.02,7]dodeca-2,4,6-trien-10-yl)-2,2,2-trifluoroethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3NO/c14-13(15,16)12(18)17-6-8-5-9(7-17)11-4-2-1-3-10(8)11/h1-4,8-9H,5-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMOTUASGGOAXPT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC1C3=CC=CC=C23)C(=O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30619028 |
Source
|
Record name | 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-3H-1,5-methano-3-benzazepin-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30619028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
230615-51-7 |
Source
|
Record name | 2,2,2-Trifluoro-1-(1,2,4,5-tetrahydro-3H-1,5-methano-3-benzazepin-3-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30619028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.